Cas no 1250894-74-6 (1,1,1-trifluoro-3-methoxy-2-methylpropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-ol
• CAS No: 1250894-74-6
• MF: C₅H₉F₃O₂
• MW: 158.118972539902
• MDL: MFCD16788623
• CID: 4581784
• PubChem ID: 20776568
• Update Time: 2025-07-19

1,1,1-trifluoro-3-methoxy-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-ol
• 2-Propanol, 1,1,1-trifluoro-3-methoxy-2-methyl-

• MDL： MFCD16788623
• Inchi： 1S/C5H9F3O2/c1-4(9,3-10-2)5(6,7)8/h9H,3H2,1-2H3
• InChI Key： NGQTWZJGHHRILI-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(C)(O)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-ol

Comprehensive Overview of 1,1,1-Trifluoro-3-methoxy-2-methylpropan-2-ol (CAS No. 1250894-74-6)

1,1,1-Trifluoro-3-methoxy-2-methylpropan-2-ol (CAS No. 1250894-74-6) is a fluorinated organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty materials. Its unique molecular structure, featuring a trifluoromethyl group and a methoxy moiety, makes it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential to enhance the bioavailability and metabolic stability of active ingredients.

The compound's CAS No. 1250894-74-6 is frequently searched in scientific databases, reflecting its growing relevance in drug discovery and material science. Users often inquire about its synthesis methods, physicochemical properties, and industrial applications. Recent trends highlight its role in developing green chemistry solutions, aligning with the global push for sustainable and eco-friendly chemical processes. This aligns with the rising demand for fluorinated building blocks in medicinal chemistry.

From a structural perspective, 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-ol exhibits notable stability and reactivity, making it suitable for nucleophilic substitutions and cross-coupling reactions. Its lipophilicity and electron-withdrawing properties are critical for designing compounds with improved pharmacokinetic profiles. These attributes are particularly valuable in the development of API intermediates (Active Pharmaceutical Ingredients), where precision and efficiency are paramount.

In agrochemical research, CAS No. 1250894-74-6 is explored for its potential to modify pesticide and herbicide structures, enhancing their efficacy and environmental compatibility. The compound's methoxy group contributes to its solubility in organic solvents, facilitating formulation processes. This is especially relevant given the increasing regulatory scrutiny on crop protection chemicals and the need for safer alternatives.

Another area of interest is the compound's role in material science, particularly in the synthesis of fluoropolymers and specialty coatings. Its ability to impart thermal resistance and chemical inertness makes it a candidate for high-performance materials. Searches for fluorinated alcohols and their derivatives often lead to discussions about this compound, underscoring its multidisciplinary appeal.

For laboratory use, 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-ol requires careful handling due to its reactive functional groups. However, it is not classified as a hazardous material under standard safety guidelines. Researchers frequently seek information on its storage conditions, compatibility with other reagents, and purification techniques, reflecting its practical importance in synthetic workflows.

In summary, 1,1,1-trifluoro-3-methoxy-2-methylpropan-2-ol (CAS No. 1250894-74-6) is a compound of broad scientific and industrial interest. Its applications span pharmaceuticals, agrochemicals, and advanced materials, driven by its unique structural features and functional versatility. As the demand for fluorinated compounds continues to rise, this molecule is poised to play a pivotal role in innovation across multiple sectors.